Cas no 1190316-96-1 (3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1190316-96-1
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• MDL: MFCD12963282
• CID: 1016244
• PubChem ID: 53412719
• Update Time: 2025-11-02

3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine
• 3-Iodo-7-Methoxy-6-azaindole
• 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine,98%
• SCHEMBL16009550
• 1H-Pyrrolo[2,3-c]pyridine, 3-iodo-7-methoxy-
• DTXSID00696609
• MFCD12963282
• Z1269132309
• AS-39063
• EN300-366002
• AKOS016003543
• DB-228672
• CS-0196549
• 1190316-96-1
• RNQCGSZKLYMHCD-UHFFFAOYSA-N
• AMY26173

• MDL： MFCD12963282
• Inchi： 1S/C8H7IN2O/c1-12-8-7-5(2-3-10-8)6(9)4-11-7/h2-4,11H,1H3
• InChI Key： RNQCGSZKLYMHCD-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=NC=CC=21)OC

Computed Properties

• Exact Mass: 273.96000
• Monoisotopic Mass: 273.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91000
• LogP: 2.17610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine

Research Brief on 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine (CAS: 1190316-96-1): Recent Advances and Applications

3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine (CAS: 1190316-96-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This pyrrolopyridine derivative serves as a key building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in addressing unmet medical needs across multiple therapeutic areas.

The compound's unique structural features, including the electron-rich pyrrolopyridine core and the reactive iodo substituent at the 3-position, make it an attractive intermediate for diverse chemical transformations. The 7-methoxy group further enhances its utility by providing both steric and electronic modulation of reactivity. These characteristics have positioned 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine as a valuable scaffold in modern drug discovery programs.

Recent synthetic methodology developments have significantly improved access to this compound and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized palladium-catalyzed cross-coupling approach that enables efficient functionalization of the pyrrolopyridine core while maintaining excellent regioselectivity. This advancement has opened new possibilities for structure-activity relationship studies and the rapid generation of compound libraries for biological screening.

In the context of biological activity, several research groups have reported promising results with derivatives of 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine. A notable 2022 publication in Bioorganic & Medicinal Chemistry Letters described a series of JAK2 inhibitors derived from this scaffold that showed potent activity in cellular assays, with IC50 values in the low nanomolar range. The lead compound from this series demonstrated excellent selectivity against other kinase family members and favorable pharmacokinetic properties in preclinical models.

The compound has also found applications in radiopharmaceutical development. Researchers at a leading academic medical center recently (2023) utilized 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine as a precursor for the synthesis of iodine-123 labeled probes for neuroimaging applications. The resulting radiotracer showed high blood-brain barrier penetration and specific binding to target receptors in positron emission tomography (PET) studies, suggesting potential utility in neurodegenerative disease diagnosis.

From a safety and toxicology perspective, recent toxicokinetic studies (2023) have provided valuable data on the metabolic fate of this compound and its derivatives. The 7-methoxy group appears to confer metabolic stability compared to analogous hydroxylated compounds, while the iodo substituent provides a handle for further structural modifications that can fine-tune pharmacokinetic properties. These findings are informing the design of next-generation derivatives with improved drug-like characteristics.

Looking forward, the versatility of 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine suggests it will continue to play an important role in medicinal chemistry research. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The compound's commercial availability (currently offered by several specialty chemical suppliers) and well-established synthetic routes further support its widespread adoption in drug discovery programs.

In conclusion, 3-Iodo-7-methoxy-1H-pyrrolo[2,3-c]pyridine represents a privileged scaffold with demonstrated utility across multiple areas of pharmaceutical research. Recent advances in synthetic methodology, biological evaluation, and formulation development have expanded its potential applications. As research continues to uncover new therapeutic targets and modalities, this compound and its derivatives are likely to remain valuable tools in the medicinal chemist's arsenal.